N,N-diisobutyl-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N,N-bis(2-methylpropyl)acetamide
• InChI: InChI=1S/C17H27NO2/c1-13(2)11-18(12-14(3)4)17(19)10-15-6-8-16(20-5)9-7-15/h6-9,13-14H,10-12H2,1-5H3
• InChI Key: XOMGTACSQZHYAW-UHFFFAOYSA-N
• SMILES: CC(C)CN(CC(C)C)C(=O)CC1=CC=C(C=C1)OC

Description

N,N-diisobutyl-2-(4-methoxyphenyl)acetamide, commonly known as DIMEB, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that has been extensively studied for its potential use in scientific research. DIMEB has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various applications.

Mechanism of Action

The exact mechanism of action of DIMEB is not fully understood. However, it is believed to act as a modulator of the GABA-A receptor, which is involved in the regulation of neuronal excitability. DIMEB has been found to enhance the activity of the GABA-A receptor, leading to a reduction in neuronal excitability.
Biochemical and Physiological Effects
DIMEB has been found to exhibit a range of biochemical and physiological effects. It has been found to exhibit neuroprotective effects, as well as anti-inflammatory and antioxidant properties. DIMEB has also been found to exhibit analgesic effects, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DIMEB in lab experiments is its ability to modulate the GABA-A receptor. This makes it a valuable tool for studying the role of the GABA-A receptor in various physiological processes. However, one of the limitations of using DIMEB is its relatively low potency compared to other GABA-A receptor modulators.

Future Directions

There are several potential future directions for the study of DIMEB. One potential direction is the development of more potent analogues of DIMEB that can be used to study the role of the GABA-A receptor in greater detail. Another potential direction is the investigation of the potential therapeutic applications of DIMEB, particularly in the treatment of neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of DIMEB and its effects on various physiological processes.

Synthesis Methods

The synthesis of DIMEB involves the reaction of 4-methoxyphenylacetic acid with diisobutylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is typically carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

DIMEB has been extensively studied for its potential use in scientific research. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various applications. One of the most promising applications of DIMEB is in the field of neuroscience. DIMEB has been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.